1H-Inden-1-one, 2-methyl-
Cat. No. B8636688
M. Wt: 144.17 g/mol
InChI Key: QYVIDQDORQTCBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:11][C:12]([O:13][C:14](=[O:15])[CH3:16])=[O:17].[CH3:1][CH2:2][C:3](=[O:4])[c:5]1[cH:6][cH:7][cH:8][cH:9][cH:10]1>>[CH3:1][C:2]1=[CH:11][c:10]2[c:5]([cH:6][cH:7][cH:8][cH:9]2)[C:3]1=[O:4]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)OC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCC(=O)c1ccccc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1=Cc2ccccc2C1=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
